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Compound of Interest

Compound Name: 2-Ethylhex-5-enal

Cat. No.: B14863040

Essential Safety and Handling Guide for 2-Ethyl-
2-hexenal

This guide provides critical safety and logistical information for the handling and disposal of 2-
Ethyl-2-hexenal (CAS 645-62-5). Note that the user's request for "2-Ethylhex-5-enal” likely
refers to this compound, as "2-Ethylhex-5-enal" is not a standard chemical name. This
document outlines the necessary personal protective equipment (PPE), safe handling
protocols, and disposal procedures to ensure the safety of laboratory personnel.

Hazard Identification and Personal Protective
Equipment

2-Ethyl-2-hexenal is classified as a skin irritant and may cause an allergic skin reaction. It is
also harmful to aquatic life with long-lasting effects[1][2]. Therefore, appropriate PPE is
mandatory to prevent exposure.

Summary of Required Personal Protective Equipment
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Protection Type Recommended Equipment  Standard

Tightly fitting safety goggles
gnty g ¥ 9099 EN 166 (EU) or NIOSH (US)

Eye/Face Protection with side-shields or a face
approved[1][2]

shield.

Chemical-resistant gloves, S
EU Directive 89/686/EEC and

EN 374 for gloves[1]

Skin Protection fire/flame resistant and

impervious clothing.

A full-face respirator is

) ) necessary if exposure limits NIOSH (US) or EN 166 (EV)
Respiratory Protection o
are exceeded or if irritation is approved[1][2]
experienced.

Safe Handling and Operational Protocols

Adherence to proper handling procedures is crucial to minimize the risk of exposure and
accidents.

Key Handling Procedures:

o Ventilation: Ensure adequate ventilation in the work area. Use personal protective equipment
and wear chemical-impermeable gloves[1].

e Ignition Sources: Avoid all sources of ignition, including heat, sparks, and open flames. Use
spark-proof tools and explosion-proof equipment[1].

o Personal Hygiene: Wash hands thoroughly after handling the chemical. Contaminated work
clothing should not be allowed out of the workplace and must be washed before reuse[1][2].

» Spill Management: In case of a spill, evacuate personnel to a safe area. Keep people away
from and upwind of the spill. Collect and arrange for disposal in suitable, closed
containers[1].

Disposal Plan
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Proper disposal of 2-Ethyl-2-hexenal and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

Disposal Guidelines:

» Container Disposal: Dispose of contents and containers to an appropriate treatment and
disposal facility in accordance with applicable laws and regulations[1][2].

o Waste Material: Adhered or collected material should be promptly disposed of in accordance
with appropriate laws and regulations[1].

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring safety when handling 2-Ethyl-
2-hexenal.
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Start: Prepare to Handle
2-Ethyl-2-hexenal

l

Assess Hazards:
- Skin Irritant
- Allergic Skin Reaction
- Aquatic Hazard

Select and Don PPE

oo Skin Protection: Respiratory Protection:
Eye/Face Protection: . | I .

- Safety Goggles/Face Shield - ReS|s_tant G oves - Fu -Face Respirator
- Impervious Clothing (if needed)

Handling Operations:
- Use in Ventilated Area
- Avoid Ignition Sources

Waste Disposal:
Post-Handling Procedures - Collect in Sealed Containers
- Dispose per Regulations

Decontaminate and Doff PPE Wash Hands Thoroughly

:

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Ethyl-2-hexenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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